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Compound of Interest

Compound Name: Tos-PEG13-Boc

Cat. No.: B1494489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

feasible synthetic route for Tos-PEG13-Boc, a heterobifunctional linker integral to the

development of advanced therapeutics, particularly Proteolysis Targeting Chimeras

(PROTACs).

Core Chemical Properties and Data
Tos-PEG13-Boc is a polyethylene glycol (PEG)-based linker designed for use in

bioconjugation and drug development.[1][2] Its structure features a tosyl (Tos) group at one

terminus, a Boc-protected amine at the other, and a 13-unit PEG chain as a spacer. This

configuration allows for the sequential and controlled conjugation of two different molecular

entities. The tosyl group acts as a good leaving group for nucleophilic substitution, while the

Boc (tert-butyloxycarbonyl) group is a widely used protecting group for amines that can be

removed under acidic conditions.[3][4] The PEG spacer enhances the solubility and

pharmacokinetic properties of the resulting conjugate molecule.
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Property Value Reference(s)

Chemical Formula C38H68O17S [5]

Molecular Weight 829.01 g/mol [5]

IUPAC Name

tert-butyl 1-

(tosyloxy)-3,6,9,12,15,18,21,24

,27,30,33,36-

dodecaoxanonatriacontan-39-

oate

[5]

CAS Number 2820397-84-8 [5]

Synonyms Tos-PEG13-t-butyl ester [5]

Purity Typically >95% [5]

Appearance To be determined [5]

Storage Conditions

Short term (days to weeks) at

0 - 4 °C; Long term (months to

years) at -20 °C

[5]

Synthesis of Tos-PEG13-Boc: An Inferred
Experimental Protocol
While a specific, detailed experimental protocol for the synthesis of Tos-PEG13-Boc is not

readily available in the provided search results, a general procedure can be inferred from the

synthesis of analogous compounds with shorter PEG chains, such as Tos-PEG5-Boc.[6][7] The

synthesis is a one-step tosylation reaction starting from the commercially available Boc-NH-

PEG13-OH.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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